![molecular formula C12H8BrCl2N3O B3462728 N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea](/img/structure/B3462728.png)
N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea
Overview
Description
N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea, also known as BR-DPU, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the urea family of compounds and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory activity, which may make it useful in the treatment of inflammatory diseases such as arthritis. It has also been found to have antioxidant activity, which may help to protect against oxidative damage in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of using this compound is that it can be toxic to normal cells at high concentrations, which may limit its use in certain types of experiments.
Future Directions
There are many potential future directions for research on N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea. One area of interest is in the development of new cancer therapies based on the compound. Another area of research is in the development of new synthetic compounds that are based on the structure of this compound, which may have even greater anti-cancer activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of other diseases.
Scientific Research Applications
N-(5-bromo-2-pyridinyl)-N'-(3,4-dichlorophenyl)urea has been extensively studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer research. This compound has been found to have potent anti-cancer activity, particularly against breast cancer cells. It has also been studied for its potential use in the treatment of other types of cancer, including lung, colon, and prostate cancer.
properties
IUPAC Name |
1-(5-bromopyridin-2-yl)-3-(3,4-dichlorophenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrCl2N3O/c13-7-1-4-11(16-6-7)18-12(19)17-8-2-3-9(14)10(15)5-8/h1-6H,(H2,16,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBXIFAMNIYLJST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)NC2=NC=C(C=C2)Br)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrCl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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